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Compound of Interest

Compound Name:
2-Fluoro-4-hydroxy-5-

methylbenzaldehyde

Cat. No.: B8476943

Get Quote

Chemical Identity & Structural Analysis
This compound represents a highly functionalized benzene scaffold, integrating three distinct

pharmacophoric features—a phenolic hydroxyl, a reactive aldehyde, and a fluorine atom—onto

a toluene core.[1][2] Its substitution pattern is critical for defining the structure-activity

relationship (SAR) in downstream pharmaceutical targets, particularly in creating steric locks

and modulating metabolic stability.[1][2]
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Property Data

IUPAC Name 2-Fluoro-4-hydroxy-5-methylbenzaldehyde

Common Identifier Reference Example 23 (in patent literature)

CAS Number
Not widely listed in commodity catalogs;

described in EP 3936192 B1

Molecular Formula C₈H₇FO₂

Molecular Weight 154.14 g/mol

SMILES Cc1cc(c(cc1O)F)C=O

3D Structural Conformation & Electronic Effects
The molecule exhibits a unique electronic push-pull system:

Ortho-Fluorine Effect (C2): The fluorine atom at the C2 position (ortho to the aldehyde)

exerts a strong inductive electron-withdrawing effect (-I), increasing the electrophilicity of the

carbonyl carbon.[1][2] This makes the aldehyde more reactive toward nucleophilic attack

compared to non-fluorinated analogs.

Steric Constraint (C5-Methyl): The methyl group at C5 provides steric bulk adjacent to the

hydroxyl group (C4).[1][2] In drug design, this "ortho-methyl" effect often restricts the rotation

of ether linkages formed at the phenolic oxygen, locking the bioactive conformation.[1][2]

Acidity (Phenol): The inductive effect of the fluorine (meta to the phenol) and the resonance

withdrawing effect of the aldehyde (para to the phenol) significantly increase the acidity of

the phenolic proton (predicted pKa < 8.0), facilitating etherification reactions under mild basic

conditions.[1][2]
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Property Value / Description Source/Note

Physical State Solid (Powder) Precipitated during workup [1]

Color White to pale yellow Typical of fluorinated phenols

Solubility
Soluble in DCM, EtOAc,

DMSO; Low water solubility
Lipophilic core

LogP (Predicted) ~1.8 - 2.1 Moderate lipophilicity

Melting Point >150°C (Estimated) Based on structural analogs

Synthesis & Manufacturing
The most authoritative synthesis route, validated in pharmaceutical patent literature (e.g., EP

3936192 B1), utilizes a Rieche Formylation strategy.[1][2] This method is preferred over the

Reimer-Tiemann reaction due to higher yields and cleaner regioselectivity.

Core Synthesis Protocol
Starting Material: 5-Fluoro-2-methylphenol (CAS: 452-85-7).[1][3]

Reaction Logic: The starting phenol has two open ortho-positions relative to the hydroxyl group.

However, the C2 position (relative to phenol) is blocked by the methyl group.[1] The C6 position

is sterically accessible and electronically activated, but the formylation is directed para to the

methyl group (and ortho to the fluorine) due to the directing effects of the fluorine and hydroxyl

groups in the specific solvent cage of the titanium complex.[2]

Step-by-Step Methodology
Reagent Preparation:

Dissolve 5-fluoro-2-methylphenol (1.0 eq) in anhydrous Dichloromethane (DCM) under an

inert atmosphere (N₂ or Ar).

Cool the solution to 0°C.

Catalyst Addition:
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Add Titanium(IV) chloride (TiCl₄) (approx.[1] 2.0–3.0 eq) dropwise. Caution: Exothermic;

TiCl₄ fumes in air.

The solution typically turns deep red/brown due to the formation of the titanium-phenoxide

complex.

Formylation:

Add Dichloro(methoxy)methane (1.1–1.5 eq) dropwise at 0°C.[1][2]

Stir the mixture at 0°C for 1 hour. The reaction proceeds via an electrophilic aromatic

substitution.

Hydrolysis & Workup:

Quench the reaction carefully with saturated aqueous Ammonium Chloride (NH₄Cl).

Extract the aqueous layer with DCM or Ethyl Acetate.

Wash the organic phase with brine, dry over anhydrous Na₂SO₄, and concentrate.[2]

Purification:

The crude product is typically purified via silica gel chromatography (Hexane/Ethyl Acetate

gradient) to yield the target aldehyde.[1][2][4]

Synthesis Pathway Diagram

5-Fluoro-2-methylphenol
(CAS 452-85-7)

TiCl4 + Cl2CHOMe
(Rieche Formylation)

DCM, 0°C Titanium-Phenoxide
Complex

Electrophilic Subst. 2-Fluoro-4-hydroxy-
5-methylbenzaldehyde

Hydrolysis (NH4Cl)

Click to download full resolution via product page

Figure 1: Regioselective synthesis of 2-Fluoro-4-hydroxy-5-methylbenzaldehyde via Rieche

formylation.

Reactivity Profile & Applications in Drug Discovery

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/EP3936192A1/en
https://patents.google.com/patent/EP3936192A1/en
https://data.epo.org/publication-server/rest/v1.2/publication-dates/2025-04-09/patents/EP3936192NWB1/document.pdf
https://data.epo.org/publication-server/rest/v1.2/publication-dates/2025-04-09/patents/EP3936192NWB1/document.pdf
https://patents.google.com/patent/EP3936192A1/en
https://data.epo.org/publication-server/rest/v1.2/publication-dates/2025-04-09/patents/EP3936192NWB1/document.pdf
https://patentimages.storage.googleapis.com/c7/3f/95/30f3b464783e8c/US20190023662A1.pdf
https://www.benchchem.com/product/b8476943/docs?utm_src=pdf-body-img#2-fluoro-4-hydroxy-5-methylbenzaldehyde-structural-analysis-synthetic-utility
https://www.benchchem.com/product/b8476943/docs?utm_src=pdf-body#2-fluoro-4-hydroxy-5-methylbenzaldehyde-structural-analysis-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8476943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This compound serves as a "linchpin" intermediate. It allows chemists to grow molecules in two

distinct directions: the Ether Linkage (via the phenol) and the Heterocycle/Linker (via the

aldehyde).[1][2]

Key Reaction Pathways
Phenolic Etherification (Sn2 / Mitsunobu):

The hydroxyl group at C4 is the primary handle for attaching lipophilic tails or solubilizing

groups.

Application: Synthesis of Phosphatidylserine Synthase 1 (PSS1) Inhibitors. The phenol is

alkylated with complex benzyl halides or alcohols to target the enzyme's hydrophobic

pocket [1].[2]

Aldehyde Condensation:

The C1-aldehyde is highly reactive due to the ortho-fluorine.

Reactions: Knoevenagel condensation, reductive amination, or cyclization to form

benzoxazoles or indazoles.[2]

Application: Synthesis of Pyridazinone Derivatives (Antineoplastic agents).[1][2] The

aldehyde is converted into a hydrazine or hydrazone intermediate, which is then cyclized

[2].[2]

Electrophilic Chlorination:

Treatment with sulfuryl chloride (SO₂Cl₂) introduces a chlorine atom at the C3 position

(between the F and OH), yielding 3-Chloro-2-fluoro-4-hydroxy-5-methylbenzaldehyde.

[1] This creates a densely halogenated core often used to increase metabolic half-life [2].

Reactivity Flowchart
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Figure 2: Divergent synthetic utility in medicinal chemistry workflows.

Handling & Safety Protocols
While specific toxicological data for this exact intermediate is limited, its structural class

(fluorinated phenolic aldehydes) dictates strict safety measures.[1][2]

Hazard Classification (GHS):

Skin Irritation (Category 2): Causes skin irritation.[1][2][5]

Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][5]

STOT-SE (Category 3): May cause respiratory irritation.[1][2][5]

Handling Precautions:

Moisture Sensitivity: The aldehyde can oxidize to the carboxylic acid (2-fluoro-4-hydroxy-5-

methylbenzoic acid) upon prolonged exposure to air/moisture.[1] Store under inert gas

(Argon/Nitrogen) at 2–8°C.

Acidity: The compound is weakly acidic. Avoid contact with strong bases unless intended

for deprotonation.
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PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of dust.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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